1-(Iodomethyl)-1-propoxycyclopentane
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Description
1-(Iodomethyl)-1-propoxycyclopentane is a cyclopentane derivative featuring two substituents on the same carbon atom: an iodomethyl (-CH₂I) group and a propoxy (-OCH₂CH₂CH₃) group. The propoxy group, being a longer alkoxy chain, imparts lipophilicity, influencing solubility and steric interactions.
Properties
Molecular Formula |
C9H17IO |
|---|---|
Molecular Weight |
268.13 g/mol |
IUPAC Name |
1-(iodomethyl)-1-propoxycyclopentane |
InChI |
InChI=1S/C9H17IO/c1-2-7-11-9(8-10)5-3-4-6-9/h2-8H2,1H3 |
InChI Key |
FKHTYXJDKUAJAB-UHFFFAOYSA-N |
Canonical SMILES |
CCCOC1(CCCC1)CI |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(Iodomethyl)-1-propoxycyclopentane typically involves the reaction of cyclopentane derivatives with iodomethylating agents. One common method includes the use of iodomethane in the presence of a base to facilitate the substitution reaction. Industrial production methods may involve more scalable approaches, such as continuous flow reactors, to ensure consistent yield and purity.
Chemical Reactions Analysis
1-(Iodomethyl)-1-propoxycyclopentane undergoes several types of chemical reactions, including:
Substitution Reactions: The iodomethyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation Reactions: The compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents like periodic acid or vanadium pentoxide.
Reduction Reactions: Reduction of the iodomethyl group can yield the corresponding methyl derivative.
Common reagents used in these reactions include bases (e.g., sodium hydroxide), oxidizing agents (e.g., periodic acid), and reducing agents (e.g., lithium aluminum hydride). The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(Iodomethyl)-1-propoxycyclopentane has several applications in scientific research:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.
Biology: The compound can be used in the study of biological pathways and mechanisms, particularly those involving halogenated organic compounds.
Industry: It is used in the production of polymers and other materials, where its unique structural properties can impart desirable characteristics to the final product.
Mechanism of Action
The mechanism of action of 1-(Iodomethyl)-1-propoxycyclopentane involves its ability to participate in various chemical reactions due to the presence of the reactive iodomethyl group. This group can undergo nucleophilic substitution, oxidation, and reduction, allowing the compound to interact with different molecular targets and pathways. The specific molecular targets and pathways depend on the context of its application, whether in chemical synthesis, biological studies, or industrial processes.
Comparison with Similar Compounds
Structural and Functional Group Variations
The primary analogs for comparison include halogen-substituted cyclopentanes with varying alkoxy groups. A closely related compound is 1-(bromomethyl)-1-(methoxymethyl)cyclopentane (CAS 1485886-77-8), which substitutes iodine with bromine and replaces the propoxy group with methoxymethyl (-CH₂OCH₃) . Key differences include:
- Halogen type : Iodine (atomic radius: 1.33 Å) vs. bromine (1.14 Å), affecting bond strength (C-I: ~234 kJ/mol; C-Br: ~276 kJ/mol) and reactivity in substitution reactions.
- Alkoxy chain length : Propoxy (3-carbon chain) vs. methoxymethyl (1-carbon chain), influencing polarity and solubility.
Physicochemical Properties
The table below compares inferred or reported properties of these compounds:
Research Findings and Experimental Insights
- Synthetic Routes : Halogenated cyclopentanes are typically synthesized via radical halogenation or nucleophilic displacement. The propoxy group is likely introduced via Williamson ether synthesis.
- covalent substances .
Notes and Limitations
Data Gaps : Specific experimental data (e.g., melting point, exact solubility) for 1-(Iodomethyl)-1-propoxycyclopentane are unavailable in open literature. Properties are inferred from structural analogs.
Safety Data : Safety profiles for such compounds are often proprietary. For example, the bromine analog’s safety data are marked as unavailable .
Experimental Validation : Further studies using techniques like NMR, mass spectrometry, and conductivity probes (e.g., Vernier systems ) are needed to confirm inferred properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
